molecular formula C8H18ClNO B6174957 1-(4,4-dimethyloxan-2-yl)methanamine hydrochloride CAS No. 2503203-95-8

1-(4,4-dimethyloxan-2-yl)methanamine hydrochloride

Cat. No.: B6174957
CAS No.: 2503203-95-8
M. Wt: 179.7
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4,4-dimethyloxan-2-yl)methanamine hydrochloride is a chemical compound with the molecular formula C8H17NO·HCl. It is a hydrochloride salt of 1-(4,4-dimethyloxan-2-yl)methanamine, which is a derivative of tetrahydropyran. This compound is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

The synthesis of 1-(4,4-dimethyloxan-2-yl)methanamine hydrochloride typically involves the reaction of 4,4-dimethyloxan-2-ylmethanol with ammonia or an amine under specific conditions. The reaction is followed by the addition of hydrochloric acid to form the hydrochloride salt. Industrial production methods may involve optimized reaction conditions to ensure high yield and purity of the final product .

Chemical Reactions Analysis

1-(4,4-dimethyloxan-2-yl)methanamine hydrochloride undergoes various chemical reactions, including:

Scientific Research Applications

1-(4,4-dimethyloxan-2-yl)methanamine hydrochloride is used in several scientific research fields:

    Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

    Biology: The compound is used in the study of biological processes and as a precursor for the synthesis of biologically active molecules.

    Medicine: It is investigated for its potential therapeutic applications and as a component in drug development.

    Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(4,4-dimethyloxan-2-yl)methanamine hydrochloride involves its interaction with specific molecular targets and pathways. The compound may act as a ligand for certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Properties

CAS No.

2503203-95-8

Molecular Formula

C8H18ClNO

Molecular Weight

179.7

Purity

95

Origin of Product

United States

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